(E)-1-(Benzyloxy)-2-methoxy-4-nitro-5-(2-nitrovinyl)benzene

Description

(E)-1-(Benzyloxy)-2-methoxy-4-nitro-5-(2-nitrovinyl)benzene is a chemical compound with the molecular formula C16H14N2O6 . It is also characterized by the InChIKey JSBRNDUJBKQPGF-BQYQJAHWSA-N and a molecular weight of 330.3 g/mol . This compound has various applications in spectral analysis and can be identified through different spectra, including NMR, FTIR, and MS (GC) .

A closely related compound is (E)-1-(benzyloxy)-2-methoxy-4-(2-nitrovinyl)benzene, which has the molecular formula C16H15NO4 . Synonyms for this related compound include 4-Benzyloxy-3-methoxy-omega-nitrostyrene and 4-Benzyloxy-3-methoxy-beta-nitrostyrene . It is also identified by CAS number 63909-38-6 . Both compounds share a benzyloxy and methoxy group but differ in the placement and presence of nitro groups and nitrovinyl groups on the benzene ring . Another similar compound is 1-(benzyloxy)-2-methoxy-5-nitro-4-[(e)-2-nitroethenyl]benzene, which has the CAS Number 98258-74-3 and the same linear formula as (E)-1-(Benzyloxy)-2-methoxy-4-nitro-5-(2-nitrovinyl)benzene .

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• CAS No.: 4775-68-2
• Product Name: (E)-1-(Benzyloxy)-2-methoxy-4-nitro-5-(2-nitrovinyl)benzene
• Molecular Formula: C16H14N2O6
• Molecular Weight: 330.29 g/mol
• IUPAC Name: 1-methoxy-5-nitro-4-[(E)-2-nitroethenyl]-2-phenylmethoxybenzene
• Standard InChI: InChI=1S/C16H14N2O6/c1-23-15-10-14(18(21)22)13(7-8-17(19)20)9-16(15)24-11-12-5-3-2-4-6-12/h2-10H,11H2,1H3/b8-7+
• Standard InChIKey: XRFYSIFSBQNIGY-BQYQJAHWSA-N
• SMILES: COC1=C(C=C(C(=C1)[N+](=O)[O-])C=C[N+](=O)[O-])OCC2=CC=CC=C2
• Canonical SMILES: COC1=C(C=C(C(=C1)[N+](=O)[O-])C=C[N+](=O)[O-])OCC2=CC=CC=C2
• Synonyms: 5-(Benzyloxy)-4-methoxy-β,2-dinitro-styrene; 1-Methoxy-5-nitro-4-(2-nitroethenyl)-2-(phenylmethoxy)benzene
• PubChem Compound: 13157090
• Last Modified: Jul 17 2023